Cas no 866601-53-8 (N-butyl-2-cyano-N-phenyl-acetamide)

• Product Name: N-butyl-2-cyano-N-phenyl-acetamide
• CAS No: 866601-53-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2148882
• PubChem ID: 64585195
• Update Time: 2025-04-21

N-butyl-2-cyano-N-phenyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-cyano-N-phenyl-acetamide
• SCHEMBL2085612
• DB-343832
• 866601-53-8
• AKOS013910660

• Inchi： 1S/C13H16N2O/c1-2-3-11-15(13(16)9-10-14)12-7-5-4-6-8-12/h4-8H,2-3,9,11H2,1H3
• InChI Key： SSGUXCABQSZNHQ-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N(C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 216.126263138Da
• Monoisotopic Mass: 216.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1Ų